Cas no 878158-18-0 (Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate)

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate structure
878158-18-0 structure
Product Name:Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate
CAS No:878158-18-0
MF:C7H8N2O4
MW:184.149421691895
MDL:MFCD09701373
CID:1005128
PubChem ID:136108483
Update Time:2024-10-26

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate
    • 5,6-Dihydroxy-2-methyl-pyrimidine-4-carboxylic acid methyl ester
    • methyl 5-hydroxy-2-methyl-4-oxo-1H-pyrimidine-6-carboxylate
    • Methyl 5-hydroxy-2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
    • Methyl5,6-Dihydroxy-2-methylpyrimidine-4-carboxylate
    • ZQAHIISJGSVKRB-UHFFFAOYSA-N
    • FCH869012
    • 3981AC
    • NE64313
    • AK123210
    • AX8247388
    • Methyl 5-hydroxy-2-methyl-6-oxo-3,6-dihy
    • Methyl 1,6-dihydro-5-hydroxy-2-methyl-6-oxo-4-pyrimidinecarboxylate (ACI)
    • DB-077112
    • methyl 5-hydroxy-2-methyl-6-oxo-1H-pyrimidine-4-carboxylate
    • AKOS006329596
    • DTXSID80716394
    • CHEMBL5176321
    • SCHEMBL12472147
    • 878158-18-0
    • SY040244
    • Methyl 5-hydroxy-2-methyl-6-oxo-3,6-dihydropyrimidine-4-carboxylate
    • s11699
    • AS-71711
    • SB39297
    • MFCD09701373
    • CS-0037317
    • MDL: MFCD09701373
    • Inchi: 1S/C7H8N2O4/c1-3-8-4(7(12)13-2)5(10)6(11)9-3/h10H,1-2H3,(H,8,9,11)
    • InChI Key: ZQAHIISJGSVKRB-UHFFFAOYSA-N
    • SMILES: O=C1C(O)=C(C(OC)=O)NC(C)=N1

Computed Properties

  • Exact Mass: 184.04840674g/mol
  • Monoisotopic Mass: 184.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88
  • XLogP3: -0.3

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Security Information

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Pricemore >>

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Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, rt
1.2 Solvents: o-Xylene ;  16 h, 115 °C; 115 °C → 60 °C
Reference
Investigating the Selectivity of Metalloenzyme Inhibitors
Day, Joshua A.; et al, Journal of Medicinal Chemistry, 2013, 56(20), 7997-8007

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydroxyamine hydrochloride Solvents: Methanol ;  1 h, rt
1.2 7 h, 60 °C
2.1 Solvents: Methanol ;  1 h, 0 °C; overnight, rt
2.2 Solvents: Xylene ;  50 min, 140 °C; overnight, 4 °C
Reference
Scaffold rearrangement of dihydroxypyrimidine inhibitors of HIV integrase: Docking model revisited
Tang, Jing; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(11), 3275-3279

Production Method 3

Reaction Conditions
1.1 Solvents: Methanol ;  6 h, -10 °C → rt
1.2 Solvents: o-Xylene ;  85 s, rt → 185 °C
Reference
Efficient synthesis of functionalized pyrimidones via microwave-accelerated rearrangement reaction
Zhong, Yong-Li; et al, Tetrahedron Letters, 2006, 47(8), 1315-1317

Production Method 4

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, 0 °C; overnight, rt
1.2 Solvents: Xylene ;  50 min, 140 °C; overnight, 4 °C
Reference
Scaffold rearrangement of dihydroxypyrimidine inhibitors of HIV integrase: Docking model revisited
Tang, Jing; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(11), 3275-3279

Production Method 5

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, rt
1.2 Solvents: Xylene ;  16 h, 135 °C; 135 °C → 60 °C
1.3 Solvents: Methanol ;  30 min, 60 °C
1.4 Solvents: tert-Butyl methyl ether ;  60 °C; 16 h, 0 °C
Reference
Probing chelation motifs in HIV integrase inhibitors
Agrawal, Arpita; et al, Proceedings of the National Academy of Sciences of the United States of America, 2012, 109(7), 2251-2256

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Raw materials

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Preparation Products

Methyl 5,6-dihydroxy-2-methylpyrimidine-4-carboxylate Related Literature

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